Cas no 2432-67-9 (pyridine-3-sulfonyl azide)

Pyridine-3-sulfonyl azide is a sulfonyl azide derivative commonly employed as a versatile reagent in organic synthesis, particularly in click chemistry and azide-based transformations. Its pyridine ring enhances solubility in polar solvents, facilitating reactions in diverse media. The sulfonyl azide group is highly reactive, enabling efficient diazo transfer and cycloaddition reactions, making it valuable for the synthesis of heterocycles and functionalized compounds. This compound is particularly useful in the preparation of triazoles and other nitrogen-rich scaffolds. Its stability under controlled conditions ensures reliable handling, while its reactivity allows for selective modifications in complex molecular systems. Suitable for research and industrial applications requiring precise azide incorporation.

pyridine-3-sulfonyl azide structure

Product Name:pyridine-3-sulfonyl azide

CAS No:2432-67-9

MF:C₅H₄N₄O₂S

MW:184.17585849762

CID:238579

PubChem ID:11816261

Update Time:2025-05-28

pyridine-3-sulfonyl azide Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinesulfonyl azide
- N-diazopyridine-3-sulfonamide
- EN300-68832
- pyridine-3-sulfonyl azide
- DTXSID10473483
- 2432-67-9
- SCHEMBL11594341
- Inchi： 1S/C5H4N4O2S/c6-8-9-12(10,11)5-2-1-3-7-4-5/h1-4H
- InChI Key： UQOLEKZLCRBTMR-UHFFFAOYSA-N
- SMILES： S(C1C=NC=CC=1)(N=[N+]=[N-])(=O)=O

Computed Properties

Exact Mass: 184.00562
Monoisotopic Mass: 184.00549656g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 69.8Å²

Experimental Properties

PSA: 95.79

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I707058-25mg	pyridine-3-sulfonyl azide	2432-67-9		25mg	$ 70.00	2022-06-04
TRC	I707058-50mg	pyridine-3-sulfonyl azide	2432-67-9		50mg	$ 95.00	2022-06-04
TRC	I707058-250mg	pyridine-3-sulfonyl azide	2432-67-9		250mg	$ 365.00	2022-06-04
Enamine	EN300-68832-0.05g	pyridine-3-sulfonyl azide	2432-67-9	95%	0.05g	$88.0	2023-02-13
Enamine	EN300-68832-0.1g	pyridine-3-sulfonyl azide	2432-67-9	95%	0.1g	$132.0	2023-02-13
Enamine	EN300-68832-0.25g	pyridine-3-sulfonyl azide	2432-67-9	95%	0.25g	$188.0	2023-02-13
Enamine	EN300-68832-0.5g	pyridine-3-sulfonyl azide	2432-67-9	95%	0.5g	$353.0	2023-02-13
Enamine	EN300-68832-1.0g	pyridine-3-sulfonyl azide	2432-67-9	95%	1.0g	$470.0	2023-02-13
Enamine	EN300-68832-2.5g	pyridine-3-sulfonyl azide	2432-67-9	95%	2.5g	$923.0	2023-02-13
Enamine	EN300-68832-5.0g	pyridine-3-sulfonyl azide	2432-67-9	95%	5.0g	$1364.0	2023-02-13